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Compound of Interest

Compound Name: IR-820

Cat. No.: B1672171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties
of the near-infrared (NIR) cyanine dye, IR-820. This document consolidates key quantitative
data, details the experimental methodologies for their determination, and visualizes associated
processes, serving as a vital resource for researchers leveraging IR-820 in imaging,
diagnostics, and therapeutic applications such as photothermal and photodynamic therapy.

Core Photophysical Properties of IR-820

IR-820 is a versatile NIR dye with photophysical characteristics that are highly sensitive to its
environment. Its strong absorption and emission in the NIR window (700-900 nm) make it an
excellent candidate for deep-tissue bioimaging and therapy, minimizing interference from
biological autofluorescence.[1][2]

Quantitative Data Summary

The following tables summarize the key photophysical parameters of IR-820 in various
solvents. These values are crucial for optimizing experimental conditions and interpreting
results in diverse research applications.

Table 1: Absorption and Emission Maxima of IR-820 in Different Solvents
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Absorption Max (A_abs)

Solvent Emission Max (A_em) (nm)
(nm)

Water ~685, 812[3] ~829[4]

10% Fetal Bovine Serum
~835[3] ~858[4]

(FBS)

Methanol 820[5] 850[6]

Dimethyl Sulfoxide (DMSO) Not specified 820[7]

Table 2: Molar Extinction Coefficient and Quantum Yield of IR-820

Molar Extinction Fluorescence Photothermal
Solvent Coefficient (g) Quantum Yield Conversion

(M—*cm™?) (P_F) (%) Efficiency (n) (%)
Water Not specified 0.313[4][8] Not specified
10% Fetal Bovine

Not specified 2.521[4][8] Not specified
Serum (FBS)
Methanol 198,181[6] Not specified Not specified

_ ~30 L/(g-cm) -

Aqueous Solution o Not specified 32.74[4]

(absorptivity)[4]

Key Applications in Drug Development

IR-820's ability to generate both heat and reactive oxygen species (ROS) upon NIR light
irradiation makes it a potent agent for photothermal therapy (PTT) and photodynamic therapy
(PDT).[9] In PTT, the dye absorbs light and converts it into localized hyperthermia to ablate
tumor cells.[1] In PDT, the excited dye transfers energy to molecular oxygen, generating
cytotoxic ROS that induce cell death.[9] Studies have shown that IR-820-mediated cell death in
cancer therapy primarily occurs through apoptosis.[1]

Signaling Pathway for IR-820 Mediated Apoptosis
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The following diagram illustrates a generalized apoptotic pathway initiated by IR-820 in PTT
and PDT.
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IR-820 Mediated Apoptotic Pathway

Experimental Protocols

Detailed methodologies are critical for the accurate and reproducible characterization of IR-
820's photophysical properties.

UV-Vis-NIR Absorption Spectroscopy

This protocol outlines the measurement of the absorption spectrum of IR-820 to determine its
maximum absorption wavelength (A_abs) and molar extinction coefficient (€).

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1672171?utm_src=pdf-body
https://www.benchchem.com/product/b1672171?utm_src=pdf-body
https://www.benchchem.com/product/b1672171?utm_src=pdf-body
https://www.benchchem.com/product/b1672171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare a stock solution of IR-820
in the desired solvent (e.g., Methanol).

l

Create a series of dilutions with known
concentrations from the stock solution.

'

Calibrate the UV-Vis-NIR spectrophotometer
using the pure solvent as a blank.

'

Measure the absorbance spectra of each
dilution across the NIR range (e.g., 600-900 nm).

'

Identify the wavelength of maximum
absorbance (A_abs) from the spectra.

l

Plot absorbance at A_abs vs. concentration.

'

Calculate the molar extinction coefficient (g)
from the slope of the Beer-Lambert plot.

Click to download full resolution via product page

UV-Vis-NIR Absorption Spectroscopy Workflow
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Fluorescence Quantum Yield Measurement (Relative
Method)

The fluorescence quantum yield (®_F) is determined by comparing the fluorescence intensity

of IR-820 to a standard with a known quantum vyield.

Choose a suitable fluorescence standard with a
known quantum yield in the NIR range.

l

Prepare dilute solutions of both IR-820 and the standard
in the same solvent (Absorbance < 0.1 at excitation A).

l

Measure the absorbance of all solutions at the
excitation wavelength.

l

Record the fluorescence emission spectra of all
solutions using the same excitation wavelength and settings.

l

Integrate the area under the emission spectra for
both IR-820 and the standard.

l

Calculate the quantum yield of IR-820 using the comparative method equation.
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Fluorescence Quantum Yield Measurement Workflow

Photothermal Conversion Efficiency Measurement

This protocol determines the efficiency () of IR-820 in converting absorbed light into heat, a
critical parameter for PTT applications.
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Prepare an agueous solution of IR-820 at a
known concentration in a cuvette.

:

Irradiate the solution with a NIR laser (e.g., 793 nm)
at a constant power density.

:

Record the temperature of the solution over time
until a steady state is reached.

:

Turn off the laser and continue to record the
temperature as the solution cools down.

:

Plot temperature vs. time for both the heating
and cooling phases.

:

Calculate the photothermal conversion efficiency (n)
using the temperature change and cooling time constant.

Click to download full resolution via product page

Photothermal Conversion Efficiency Measurement Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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